Cas no 2418679-00-0 (N-(1-aminocyclohexyl)methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide hydrochloride)

• Product Name: N-(1-aminocyclohexyl)methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide hydrochloride
• CAS No: 2418679-00-0
• MF: C₁₃H₁₈ClF₃N₄O
• MW: 338.756432056427
• MDL: MFCD32680004
• CID: 5677293
• PubChem ID: 154578183
• Update Time: 2025-05-20

N-(1-aminocyclohexyl)methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26675968
• N-[(1-Aminocyclohexyl)methyl]-6-(trifluoromethyl)pyrimidine-4-carboxamide;hydrochloride
• 2418679-00-0
• N-[(1-aminocyclohexyl)methyl]-6-(trifluoromethyl)pyrimidine-4-carboxamide hydrochloride
• N-(1-aminocyclohexyl)methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide hydrochloride

• MDL： MFCD32680004
• Inchi： 1S/C13H17F3N4O.ClH/c14-13(15,16)10-6-9(19-8-20-10)11(21)18-7-12(17)4-2-1-3-5-12;/h6,8H,1-5,7,17H2,(H,18,21);1H
• InChI Key： WCNCASVDJXKXQV-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC(C(NCC2(CCCCC2)N)=O)=NC=N1)(F)F

Computed Properties

• Exact Mass: 338.1121234g/mol
• Monoisotopic Mass: 338.1121234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų

Additional information on N-(1-aminocyclohexyl)methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide hydrochloride

N-(1-Aminocyclohexyl)methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2418679-00-0, known as N-(1-aminocyclohexyl)methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrimidine ring system with a trifluoromethyl group and an aminocyclohexyl moiety, all of which contribute to its intriguing chemical properties and potential therapeutic applications.

Recent advancements in chemical synthesis have enabled researchers to explore the synthesis and characterization of this compound in greater depth. The pyrimidine core is a well-known heterocyclic structure that forms the basis of numerous bioactive molecules, including antiviral agents and anticancer drugs. The trifluoromethyl group, attached at the 6-position of the pyrimidine ring, introduces electron-withdrawing effects that can enhance the compound's stability and bioavailability. Furthermore, the aminocyclohexyl group at the 4-position of the pyrimidine ring adds bulk and potential hydrogen bonding capabilities, which are critical for optimizing pharmacokinetic properties.

One of the most exciting developments involving this compound is its evaluation as a potential therapeutic agent in various disease models. Preclinical studies have demonstrated that N-(1-aminocyclohexyl)methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide hydrochloride exhibits significant activity against several cancer cell lines, suggesting its potential as an anticancer drug. The compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis has been extensively studied, with promising results indicating its efficacy in inhibiting tumor growth.

In addition to its anticancer properties, this compound has also shown promise in the treatment of inflammatory diseases. The hydrochloride salt form of the compound enhances its solubility and bioavailability, making it more suitable for pharmacological applications. Researchers have explored its effects on inflammatory markers such as cytokines and chemokines, with results indicating a potential role in alleviating chronic inflammation-associated conditions.

The synthesis of N-(1-aminocyclohexyl)methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been particularly beneficial in streamlining the reaction steps, leading to higher yields and improved purity. This has facilitated large-scale production for preclinical testing and early-stage clinical trials.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have confirmed the compound's molecular structure and provided insights into its stereochemistry and conformational flexibility. Such detailed characterization is essential for ensuring the consistency and quality of the compound during development.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its therapeutic potential. Studies are being conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties in preclinical models. Additionally, efforts are underway to investigate potential drug-drug interactions and toxicity profiles to ensure safety for human use.

In conclusion, N-(1-aminocyclohexyl)methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide hydrochloride represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with promising preclinical results, positions it as a strong candidate for future therapeutic applications. As research continues to unfold, this compound holds great promise for addressing unmet medical needs in oncology and inflammatory diseases.